Cas no 1351607-88-9 (3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine)

• Product Name: 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine
• CAS No: 1351607-88-9
• MF: C₁₆H₁₉N₅O₂S
• MW: 345.419361352921
• CID: 6584955
• PubChem ID: 56763909
• Update Time: 2025-10-30

3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine
• 3-(4-cyclopropylsulfonylpiperazin-1-yl)-6-pyridin-2-ylpyridazine
• 3-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
• 3-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-(pyridin-2-yl)pyridazine
• 1351607-88-9
• SR-01000920314-1
• F5041-0268
• VU0632289-1
• AKOS024493272
• SR-01000920314

• Inchi： 1S/C16H19N5O2S/c22-24(23,13-4-5-13)21-11-9-20(10-12-21)16-7-6-15(18-19-16)14-3-1-2-8-17-14/h1-3,6-8,13H,4-5,9-12H2
• InChI Key： ZNHMWXQIHBHVAR-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3CC3)(=O)=O)CC2)=NN=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 345.12594604g/mol
• Monoisotopic Mass: 345.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine

Comprehensive Overview of 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine (CAS No. 1351607-88-9)

The compound 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine (CAS No. 1351607-88-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyridazine core, a piperazine moiety, and a cyclopropanesulfonyl group, this compound exhibits promising potential for various therapeutic applications. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine structure is a prime example of how heterocyclic chemistry can be leveraged to design compounds with enhanced binding affinity and pharmacokinetic properties. Its pyridine and pyridazine rings contribute to its ability to interact with biological targets, while the cyclopropanesulfonyl group may improve metabolic stability—a critical factor in drug development.

The compound's CAS No. 1351607-88-9 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Questions such as "What are the synthetic routes for 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine?" or "How does this compound compare to other kinase inhibitors?" are common among researchers. These queries highlight the need for detailed, accessible information on its synthesis, mechanism of action, and potential applications.

From a synthetic perspective, the preparation of 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine involves multi-step organic transformations, including Suzuki coupling, sulfonylation, and piperazine incorporation. These methods are well-documented in the literature, but optimization remains a key focus to improve yields and scalability. The compound's physicochemical properties, such as solubility and logP, are also critical for its development as a drug candidate.

Beyond its chemical attributes, the compound's potential biological activity is a major area of exploration. Preliminary studies suggest that it may inhibit specific kinases involved in cell proliferation and inflammation. This aligns with current trends in precision medicine, where targeted therapies are preferred over broad-spectrum approaches. As such, 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine could play a role in addressing unmet medical needs in diseases like cancer and autoimmune disorders.

In conclusion, 3-4-(cyclopropanesulfonyl)piperazin-1-yl-6-(pyridin-2-yl)pyridazine (CAS No. 1351607-88-9) represents a compelling case study in modern drug design. Its intricate structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may well emerge as a key player in the next generation of small-molecule therapeutics.